6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-one
Overview
Description
The compound “6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-one” is an organic intermediate with borate functional groups .
Synthesis Analysis
The synthesis of similar compounds involves nucleophilic and amidation reactions . The structure of the compound is confirmed by FTIR, 1H and 13C NMR spectroscopy, and MS .Molecular Structure Analysis
The molecular structure of similar compounds is characterized by 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction for crystallographic and conformational analyses . The comparison of the actual value with the value calculated by density functional theory (DFT) shows that the crystal structures obtained by the two methods are consistent .Chemical Reactions Analysis
The compound can be synthesized through nucleophilic and amidation reactions . The structure of the compound is confirmed by FTIR, 1H and 13C NMR spectroscopy, and MS .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied using density functional theory (DFT). This includes the study of the molecular electrostatic potential and frontier molecular orbitals of the compound to further clarify certain physical and chemical properties .Scientific Research Applications
Chromones and Derivatives as Antioxidants
Chromones, including derivatives like 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-one, play a significant role in radical scavenging due to their antioxidant properties. These compounds neutralize active oxygen and interrupt free radical processes, potentially delaying or inhibiting cell impairment leading to various diseases. Important structural features for their activity include a double bond, a carbonyl group in the chromone, and specific hydroxyl groups, which are crucial for their radical scavenging potential (Yadav et al., 2014).
Baicalein and Anticancer Effects
Baicalein, closely related to the chemical structure , demonstrates significant anticancer activities. Its mechanisms involve affecting cell proliferation, metastasis, apoptosis, and autophagy, especially in the context of Hepatocellular Carcinoma (HCC). Baicalein's potential as a novel anticancer drug showcases the therapeutic possibilities of derivatives of benzopyran-4-one for HCC treatment, highlighting the relevance of these compounds in medicinal chemistry (Bie et al., 2017).
Benzoxaboroles in Biological Activities
Benzoxaboroles, like the compound , have found applications beyond their traditional role as building blocks in organic synthesis. Their ability to bind hydroxyl compounds makes them useful as molecular receptors for sugars and glycoconjugates. Additionally, certain benzoxaboroles have shown biological activity and are under clinical trials, highlighting their importance in the development of new therapeutic agents (Adamczyk-Woźniak et al., 2009).
Therapeutic Applications of Benzoxaboroles
The versatile benzoxaborole moiety, integral to compounds like 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-one, has led to the discovery of new classes of agents with anti-bacterial, anti-fungal, anti-protozoal, anti-viral, and anti-inflammatory properties. This wide range of applications, including compounds in clinical trials, underscores the potential of benzoxaboroles in medicinal chemistry and drug development (Nocentini et al., 2018).
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures have been used for borylation at the benzylic c-h bond of alkylbenzenes
Mode of Action
Similar compounds have been known to interact with their targets through a process called borylation . This process involves the addition of a boron atom to the organic molecule, which can significantly alter its chemical properties and reactivity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-one' involves the use of a boronate ester as a key intermediate. The boronate ester is reacted with a benzopyranone derivative to form the final product.", "Starting Materials": [ "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "3,4-dihydro-2H-1-benzopyran-4-one", "Sodium hydride", "Diethyl ether", "Methanol", "Chloroform", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: To a solution of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.5 equiv) in dry diethyl ether, add sodium hydride (2 equiv) and stir for 30 minutes at room temperature.", "Step 2: Add 3,4-dihydro-2H-1-benzopyran-4-one (1 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "Step 3: Quench the reaction with methanol and extract the product with chloroform.", "Step 4: Wash the organic layer with water and dry over sodium chloride.", "Step 5: Concentrate the organic layer to obtain the final product '6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-one'." ] } | |
CAS RN |
1421659-47-3 |
Product Name |
6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-one |
Molecular Formula |
C15H19BO4 |
Molecular Weight |
274.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
